Cas no 1213876-57-3 ((R)-2-Amino-2-(2-fluorophenyl)ethanol)

• Product Name: (R)-2-Amino-2-(2-fluorophenyl)ethanol
• CAS No: 1213876-57-3
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 4674471
• PubChem ID: 42579776
• Update Time: 2025-08-05

(R)-2-Amino-2-(2-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-fluorophenyl)ethanol
• (S)-2-amino-2-(2-fluorophenyl)ethanol
• (2R)-2-AMINO-2-(2-FLUOROPHENYL)ETHAN-1-OL
• FCH866232
• AX8297177
• AKOS015928194
• SCHEMBL25445030
• A-Amino-2-fluorobenzeneethanol
• EN300-381961
• (2R)-2-amino-2-(2-fluorophenyl)ethanol
• (R)--Amino-2-fluorobenzeneethanol
• 1213876-57-3
• (R)-2-AMINO-2-(2-FLUOROPHENYL)ETHAN-1-OL
• MFCD09253608
• WS-02616
• (
• Y12049
• CS-0104715
• AR)-

• Inchi： 1S/C8H10FNO/c9-7-4-2-1-3-6(7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m0/s1
• InChI Key： SZOFSDXTFGOZLA-QMMMGPOBSA-N
• SMILES： FC1C=CC=CC=1[C@H](CO)N

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (R)-2-Amino-2-(2-fluorophenyl)ethanol

Compound CAS No. 1213876-57-3: (R)-2-Amino-2-(2-fluorophenyl)ethanol

Compound CAS No. 1213876-57-3, also known as (R)-2-Amino-2-(2-fluorophenyl)ethanol, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) attached to the same carbon atom. The (R) configuration indicates that the compound exhibits optical isomerism, with the hydroxyl group, amino group, and fluorophenyl substituent arranged in a specific spatial orientation.

The molecular structure of (R)-2-Amino-2-(2-fluorophenyl)ethanol consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a fluorophenyl ring. The fluorophenyl substituent introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of amino alcohols, making them valuable in drug design and catalysis.

One of the most notable applications of (R)-2-Amino-2-(2-fluorophenyl)ethanol lies in its potential as a chiral building block in organic synthesis. Chiral compounds are essential in the pharmaceutical industry due to their ability to interact selectively with biological targets. The (R) configuration of this compound makes it particularly useful in asymmetric synthesis, where it can serve as a precursor for constructing complex molecules with high enantioselectivity.

Recent advancements in green chemistry have also brought attention to this compound. Researchers have explored its role as a catalyst in various reactions, leveraging its chiral center to induce asymmetry in product formation. For instance, studies have demonstrated its effectiveness in asymmetric epoxidation and aldol reactions, where it has shown superior performance compared to traditional catalysts.

In addition to its synthetic applications, (R)-2-Amino-2-(2-fluorophenyl)ethanol has been investigated for its biological activity. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for drug development targeting chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown selective cytotoxicity against certain cancer cell lines.

The synthesis of (R)-2-Amino-2-(2-fluorophenyl)ethanol involves multi-step processes that require precise control over stereochemistry. One common approach involves the nucleophilic substitution of a suitable electrophilic precursor with an amine source, followed by hydroxylation under specific conditions. Recent innovations in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an analytical standpoint, the characterization of (R)-2-Amino-2-(2-fluorophenyl)ethanol relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into the compound's molecular structure and stereochemistry, ensuring high purity and consistency in commercial products.

In conclusion, Compound CAS No. 1213876-57-3, or (R)-2-Amino-2-(2-fluorophenyl)ethanol, is a versatile compound with diverse applications across organic synthesis, catalysis, and pharmacology. Its unique chiral properties and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific discovery is likely to grow significantly.